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Compound of Interest

Compound Name: SG3-179

Cat. No.: B14750684 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of SG3-179, a potent inhibitor of BET bromodomain proteins, JAK2, and FLT3.[1]

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties of SG3-179
A summary of the key quantitative data for SG3-179 is presented below. This information is

crucial for safe handling and storage.

Property Value

CAS Number 1877286-78-6

Chemical Formula C28H35ClFN7O3S

Molecular Weight 604.14 g/mol

Exact Mass 603.2195

Elemental Analysis
C: 55.67%, H: 5.84%, Cl: 5.87%, F: 3.14%, N:

16.23%, O: 7.94%, S: 5.31%

Storage Conditions
Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[2]
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Immediate Safety and Handling Precautions
Before handling SG3-179, it is imperative to wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4] Work should

be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols.[5] In case of accidental contact, follow these first-aid

measures:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

thoroughly with large amounts of water.[5]

Eye Contact: Flush eyes immediately with large amounts of water for at least 15 minutes,

separating the eyelids to ensure thorough rinsing.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen or

perform cardiopulmonary resuscitation (CPR) if necessary.[5]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[5]

In all cases of exposure, seek immediate medical attention.

Step-by-Step Disposal Protocol for SG3-179
As a specific Safety Data Sheet (SDS) for SG3-179 with detailed disposal instructions is not

publicly available, researchers must adhere to general best practices for chemical waste

management and consult their institution's Environmental Health and Safety (EHS) department

for specific guidance.[6] The following protocol provides a general framework for the safe

disposal of SG3-179 and associated waste.

Step 1: Waste Identification and Segregation

Identify all waste streams containing SG3-179. This includes:

Pure, unused SG3-179 powder.

Solutions containing SG3-179.

Contaminated labware (e.g., pipette tips, centrifuge tubes, glassware).
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Contaminated PPE (e.g., gloves, disposable lab coats).

Segregate SG3-179 waste from other laboratory waste streams. Do not mix with

incompatible chemicals, as this could lead to dangerous reactions.[6]

Step 2: Containerization

Use a designated, chemically compatible, and leak-proof waste container for all SG3-179
waste.

The container must be in good condition with a secure lid.[6]

Clearly label the container with "Hazardous Waste," the chemical name "SG3-179," and any

other information required by your institution's EHS department.

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated satellite accumulation area.

This area should be secure, well-ventilated, and away from general laboratory traffic to

minimize the risk of accidental spills or exposure.[6]

Step 4: Arranging for Disposal

Once the waste container is full, or before the designated accumulation time limit is reached,

submit a waste pickup request to your institution's EHS department.[6]

Provide accurate and complete information about the waste composition and quantity to

ensure safe and compliant disposal by trained professionals.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SG3-179.
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Signaling Pathway Context
SG3-179 is a dual inhibitor, targeting both BET bromodomains and the kinases JAK2 and

FLT3.[1] Understanding its mechanism of action is crucial for its application in research. The

diagram below illustrates the signaling pathways affected by SG3-179.
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Signaling Pathways Targeted by SG3-179

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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